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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexyl mercaptoacetate, also known as 2-ethylhexyl thioglycolate (2-EHTG), is an

organic compound with the CAS number 7659-86-1.[1] It is a colorless to pale yellow,

transparent liquid with a characteristic ester-like or slight chloroform-like odor.[1][2][3]

Structurally, it is the ester of thioglycolic acid and 2-ethylhexanol, incorporating both a reactive

thiol (-SH) group and an ester functional group.[2][4] This dual functionality makes it a versatile

molecule in various industrial and chemical processes.

This technical guide provides an in-depth overview of 2-Ethylhexyl mercaptoacetate, covering

its physicochemical properties, synthesis methodologies, mechanisms of action, applications,

and toxicological profile. All quantitative data is summarized for clarity, and key processes are

visualized through diagrams.

Physicochemical Properties
2-Ethylhexyl mercaptoacetate is characterized by its high boiling point and low water solubility.

Its properties make it suitable as a stabilizer, plasticizer, and chemical intermediate in various

systems.[1][2]
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Property Value Reference(s)

Molecular Formula C10H20O2S [5][6]

Molecular Weight 204.33 g/mol [5][6][7]

Appearance Clear, colorless liquid [1][7][8]

Boiling Point 255-260 °C [5][6][9]

Density 0.972 g/mL at 20 °C [1][5][6]

Flash Point 136 °C (closed cup) [5][7][10]

Refractive Index (n20/D) 1.461 [1][5][7]

Water Solubility 4.73 mg/L at 20 °C [5][6][9]

Vapor Pressure 3.6 Pa at 25 °C [5][6]

LogP 4.7 at 20 °C [5][6]

pKa 7.95 ± 0.10 (Predicted) [5][6]

Synthesis and Manufacturing
The production of 2-Ethylhexyl mercaptoacetate can be achieved through several chemical

routes. The most common methods involve either the esterification of thioglycolic acid or the

reaction of an alkali metal hydrosulfide with 2-ethylhexyl chloroacetate.

Synthesis via Chloroacetate Intermediate
A prevalent industrial method involves a multi-step process starting from chloroacetic acid and

2-ethylhexanol (isooctanol).[2]

Esterification: Chloroacetic acid and 2-ethylhexanol are reacted, often under reduced

pressure with a solid superacid catalyst, to synthesize 2-ethylhexyl chloroacetate.[2]

Bunte Salt Formation: The resulting chloroacetate ester reacts with sodium thiosulfate in the

presence of a phase transfer catalyst to form a Bunte salt.[2]
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Hydrolysis and Reduction: The Bunte salt is then acid hydrolyzed and reduced to yield the

final product, 2-Ethylhexyl mercaptoacetate.[2]
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Caption: Synthesis of 2-Ethylhexyl Mercaptoacetate from Chloroacetic Acid.

Synthesis via Esterification of Thioglycolic Acid
Another common method is the direct esterification of thioglycolic acid with 2-ethylhexanol.[4]

[11] This condensation reaction eliminates water and is typically driven by an acid catalyst to

increase the reaction rate.[4]

Experimental Protocols
Protocol: Synthesis from N,N'-diphenyl-1,4-
phenylenediamine
A specific synthesis reaction involving 2-ethylhexyl thioglycolate is described as follows:

Initial Setup: A 750 ml sulfonation flask equipped with a propeller stirrer is charged with 52.1

g (0.2 mol) of N,N'-diphenyl-1,4-phenylenediamine and 81.7 g (0.4 mol) of 2-ethylhexyl
thioglycolate in 200 ml of ethanol.[5]

Heating: The mixture is heated to reflux temperature.[5]

Reagent Addition: 36.7 g (0.44 mol) of 36% aqueous formaldehyde is added dropwise over

the course of 2 hours.[5]

Reaction: The reaction mixture is then boiled under reflux for 16 hours.[5]
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Workup: The batch is concentrated on a rotary evaporator, and the residue is dried at 80°C

for 2 hours under a high vacuum to yield a dark brown oil.[5]

Protocol: Synthesis from 2-ethylhexyl chloroacetate
This method involves the reaction of sodium hydrosulfide with 2-ethylhexyl chloroacetate:

Reactor Charging: A reactor is charged with 350 g of a methanolic solution of sodium

hydrosulfide (8.5% concentration, 0.53 mol NaSH).[12]

Pressurization: The pressure in the reactor is raised to 10 bars by introducing hydrogen

sulfide.[12]

Reagent Addition: 120 g (0.57 mol) of 2-ethylhexyl chloroacetate is introduced over 40

minutes via a pump, while maintaining the temperature at 10±2° C.[12]

Reaction: The reactants are agitated for one hour, after which the autoclave is

decompressed.[12] The resulting solution contains the product, which can then be purified.

[12]

Mechanism of Action in Polymer Stabilization
A primary application of 2-Ethylhexyl mercaptoacetate is as a co-stabilizer for halogenated

polyolefins, particularly polyvinyl chloride (PVC).[2][4] During thermal processing, PVC

degrades by releasing hydrogen chloride (HCl), which catalyzes further degradation.[4] 2-

EHTG mitigates this through a dual mechanism.

HCl Scavenging: The thiol group acts as a strong nucleophile and an effective HCl

scavenger, neutralizing the acid and preventing the autocatalytic degradation chain reaction.

[3][4]

Synergistic Effects: When used with metal-based stabilizers (e.g., organotin or calcium-zinc

systems), the thiol group can replace labile chlorine atoms on the PVC polymer chain.[4] It

also acts as a ligand, forming stable coordination complexes with the metal stabilizers, which

enhances long-term heat stability and color retention.[3][4] In organotin systems, it can also

regenerate active stabilizer species, extending their lifetime.[3]
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Caption: Dual mechanism of 2-EHTG in PVC heat stabilization.

Applications
The unique chemical properties of 2-Ethylhexyl mercaptoacetate lend it to a wide range of

industrial applications.

Polymer Industry: Its primary use is as a heat stabilizer and plasticizer for PVC and other

halogenated polyolefins, improving material stability, flexibility, and service life.[1][2][7] It also

serves as a low-odor chain transfer agent in polymer manufacturing to control molecular

weight.[1][4]

Chemical Synthesis: It is an important intermediate in the synthesis of pesticides,

pharmaceuticals, and other fine chemicals.[4][5][7]

Cosmetics: It acts as an intermediate in the production of cosmetic ingredients like glycerol

monothioglycolate, which are used in hair care products.[1][13]
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Other Uses: It is also utilized as an antioxidant, a collector in the mining industry, and in the

preparation of polythiols for epoxy hardeners.[1][4][13]

Polymer & Plastics Industry Chemical Intermediate Other Applications
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(CAS 7659-86-1)
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Caption: Major industrial applications of 2-Ethylhexyl Mercaptoacetate.

Toxicology and Safety
Understanding the toxicological profile and handling requirements for 2-Ethylhexyl

mercaptoacetate is critical for safe laboratory and industrial use.

Toxicological Data Summary
The compound is classified as harmful if swallowed and may cause an allergic skin reaction.[1]

[14] It is also noted to be very toxic to aquatic life with long-lasting effects.[1][14]
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Endpoint Species Value Reference(s)

Acute Oral Toxicity -
Category 4 (Harmful if

swallowed)
[14]

Skin Sensitization -

Sub-category 1B (May

cause an allergic skin

reaction)

[14]

Toxicity to Fish
Oncorhynchus mykiss

(Rainbow trout)

LC50: 1.15 mg/L (96

h)
[14]

Toxicity to Daphnia Daphnia magna
EC50: 0.39 mg/L (48

h)
[14]

Toxicity to Algae
Pseudokirchneriella

subcapitata

EC50: 0.62 mg/L (72

h)
[14]

Repeated Dose

Toxicity
Rat (Oral, 28 d) NOAEL: > 170 mg/kg [9]

GHS Hazard Information
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Type Code Statement Reference(s)

Hazard Statements H302 Harmful if swallowed. [5][14]

H317
May cause an allergic

skin reaction.
[5][14]

H410

Very toxic to aquatic

life with long lasting

effects.

[5][14]

Precautionary

Statements
P261

Avoid breathing mist

or vapours.
[14]

P273
Avoid release to the

environment.
[5][14]

P280
Wear protective

gloves.
[5][14]

P301 + P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[5]

Handling and Storage
Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including protective gloves, clothing, and eye protection.[1][10] Avoid contact with skin

and eyes and inhalation of vapor.[9] Keep away from heat, sparks, and open flames.[9]

Storage: Store in a cool, dry, and well-ventilated place below +30°C.[5][6][7] Keep containers

tightly closed and upright to prevent leakage.[9] The thiol group is sensitive to alkaline

substances and oxidizing agents.[2]
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2-Ethylhexyl mercaptoacetate (CAS 7659-86-1) is a multifunctional chemical with significant

utility, primarily as a highly effective heat co-stabilizer in the PVC industry. Its unique structure

allows it to participate in a variety of chemical reactions, making it a valuable intermediate for

pharmaceuticals, cosmetics, and other fine chemicals. While it possesses a range of beneficial

industrial properties, its toxicological profile, particularly its skin sensitization potential and high

aquatic toxicity, necessitates strict adherence to safety and handling protocols. Continued

research into its applications and synergistic effects with other chemical systems will further

define its role in advanced material and chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Page loading... [guidechem.com]

3. The Mechanism of 2-Ethylhexyl Thioglycolate in PVC Thermal Stabilization - Chemical
Supplier Unilong [unilongindustry.com]

4. 2-Ethylhexyl Thioglycolate (CAS 7659-86-1) - For Research [benchchem.com]

5. 2-Ethylhexyl mercaptoacetate | 7659-86-1 [chemicalbook.com]

6. 2-Ethylhexyl mercaptoacetate Five Chongqing Chemdad Co. ，Ltd [chemdad.com]

7. 2-Ethylhexyl mercaptoacetate cas 7659-86-1-Qingdao ZKHT Chemical Co., Ltd.
[zkhtchem.com]

8. 2-Ethylhexyl Thioglycolate | 7659-86-1 | TCI AMERICA [tcichemicals.com]

9. 2-Ethylhexyl mercaptoacetate - Safety Data Sheet [chemicalbook.com]

10. tcichemicals.com [tcichemicals.com]

11. Preparation method of mercaptoacetic acid-2-ethylhexyl in molten salt hydrate - Eureka |
Patsnap [eureka.patsnap.com]

12. US5773641A - Synthesis of esters of mercaptocarboxylic acids - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1220297?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-ethylhexyl-mercaptoacetate-properties-applications-and-safety
https://www.guidechem.com/question/what-is-the-application-and-pr-id135908.html
https://unilongindustry.com/the-mechanism-of-2-ethylhexyl-thioglycolate-in-pvc-thermal-stabilization/
https://unilongindustry.com/the-mechanism-of-2-ethylhexyl-thioglycolate-in-pvc-thermal-stabilization/
https://www.benchchem.com/product/b1220297
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3461244.htm
https://chemdad.com/index.php?c=article&id=45594
http://www.zkhtchem.com/English/Product/6231083619.html
http://www.zkhtchem.com/English/Product/6231083619.html
https://www.tcichemicals.com/US/en/p/T0612
https://www.chemicalbook.com/msds/2-ethylhexyl-mercaptoacetate.htm
https://www.tcichemicals.com/BE/en/sds/T0612_EU_6N.pdf
https://eureka.patsnap.com/patent-CN112457228B
https://eureka.patsnap.com/patent-CN112457228B
https://patents.google.com/patent/US5773641A/en
https://patents.google.com/patent/US5773641A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. arkema.com [arkema.com]

14. echemi.com [echemi.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Ethylhexyl
Mercaptoacetate (CAS 7659-86-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220297#2-ethylhexyl-mercaptoacetate-cas-number-
7659-86-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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